Cas no 876316-33-5 (2-(4-Morpholinomethyl)phenylboronic Acid Pinacol Ester)

2-(4-Morpholinomethyl)phenylboronic Acid Pinacol Ester structure
876316-33-5 structure
Product Name:2-(4-Morpholinomethyl)phenylboronic Acid Pinacol Ester
CAS No:876316-33-5
MF:C17H26BNO3
MW:303.204245090485
MDL:MFCD07781208
CID:719975
PubChem ID:16414146
Update Time:2024-10-26

2-(4-Morpholinomethyl)phenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)morpholine
    • 2-(4-Morpholinomethyl)Phenylboronic Acid Pinacol Ester
    • 2-(4-Morpholinylmethyl)benzeneboronic acid pinacol ester
    • 2-(Morpholinomethyl)phenylboronic acid, pinacol ester
    • 4-[[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]morpholine
    • Morpholine,4-[[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-
    • 2-(Morpholin-4-ylmethyl)benzeneboronic acid,pinacol ester
    • 4-[2-(4,4,5,5-TetraMethyl-1,3,2-dioxaborolan-2-yl)benzyl]Morpholine
    • AMTB374
    • 4-[[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]morpholine (ACI)
    • 876316-33-5
    • CS-0173958
    • AS-72307
    • DTXSID50585933
    • SCHEMBL870038
    • SY294656
    • E85588
    • 2-(Morpholinomethyl)phenylboronic acid pinacol ester
    • 2-(MORPHOLIN-4-YLMETHYL)BENZENEBORONIC ACID, PINACOL ESTER 95+%4-[2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZYL]MORPHOLINE
    • 4-{[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}morpholine
    • 2-(Morpholinomethyl)phenylboronic acid pinacol ester, AldrichCPR
    • AB42572
    • AKOS015960078
    • WCNXVDLZTGODQW-UHFFFAOYSA-N
    • 4-{[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}morpholine
    • 4-[2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzyl]-morpholine
    • J-513240
    • MFCD07781208
    • EN300-1706345
    • 2-(4-Morpholinomethyl)phenylboronic Acid Pinacol Ester
    • MDL： MFCD07781208
    • Inchi： 1S/C17H26BNO3/c1-16(2)17(3,4)22-18(21-16)15-8-6-5-7-14(15)13-19-9-11-20-12-10-19/h5-8H,9-13H2,1-4H3
    • InChI Key： WCNXVDLZTGODQW-UHFFFAOYSA-N
    • SMILES： O1C(C)(C)C(C)(C)OB1C1C(CN2CCOCC2)=CC=CC=1

Computed Properties

  • Exact Mass: 303.20100
  • Monoisotopic Mass: 303.2005739 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 303.2
  • Topological Polar Surface Area: 30.9Ų

Experimental Properties

  • Boiling Point: 120 °C
  • PSA: 30.93000
  • LogP: 1.75590

2-(4-Morpholinomethyl)phenylboronic Acid Pinacol Ester Security Information

2-(4-Morpholinomethyl)phenylboronic Acid Pinacol Ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Morpholinomethyl)phenylboronic Acid Pinacol Ester Pricemore >>

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2-(4-Morpholinomethyl)phenylboronic Acid Pinacol Ester Production Method

Production Method 1

76-09-5 76-09-5
91983-14-1 91983-14-1
876316-33-5 876316-33-5
Reaction Conditions
1.1 -
2.1 Reagents: 4-Methylmorpholine Solvents: Tetrahydrofuran ;  15 min, 150 °C
2.2 Reagents: Tris(hydroxymethyl)aminomethane ,  Methyl isocyanate Solvents: Tetrahydrofuran ;  5 min, 150 °C
Reference
Microwave-mediated synthesis of an arylboronate library
Spencer, John; et al, ACS Combinatorial Science, 2011, 13(1), 24-31

Production Method 2

377780-72-8 377780-72-8
876316-33-5 876316-33-5
Reaction Conditions
1.1 Reagents: 4-Methylmorpholine Solvents: Tetrahydrofuran ;  15 min, 150 °C
1.2 Reagents: Tris(hydroxymethyl)aminomethane ,  Methyl isocyanate Solvents: Tetrahydrofuran ;  5 min, 150 °C
Reference
Microwave-mediated synthesis of an arylboronate library
Spencer, John; et al, ACS Combinatorial Science, 2011, 13(1), 24-31

2-(4-Morpholinomethyl)phenylboronic Acid Pinacol Ester Raw materials

2-(4-Morpholinomethyl)phenylboronic Acid Pinacol Ester Preparation Products

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